Cas no 1631-25-0 (N-Cyclohexylmaleimide)

• Product Name: N-Cyclohexylmaleimide
• CAS No: 1631-25-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00043904
• CID: 41698
• PubChem ID: 24863825
• Update Time: 2025-10-18

N-Cyclohexylmaleimide Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1H-pyrrole-2,5-dione
• N-CYCLOHEXYLMALEIC IMIDE
• TIMTEC-BB SBB005910
• ASISCHEM D13289
• 1-CYCLOHEXYL-PYRROLE-2,5-DIONE
• AKOS MSC-0038
• N-Cyclohexylmaleinimide
• N-Cyclohexylmaleimide
• 1-Cyclohexyl-3-pyrroline-2,5-dione
• 1-cyclohexyl-3-pyrroline-2,5-quinone
• cyclohexyl maleamic acid
• cyclohexylmaleimide
• N-Cyclohexyl maleimide(CHMI)
• N-Cyclohexylmaleimide 97%
• Maleimide, N-cyclohexyl-
• 1-cyclohexylpyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione, 1-cyclohexyl-
• N-CYCLOHEXYL MALEIMIDE
• 1-cyclohexylazoline-2,5-dione
• NSC524431
• Jsp003267
• 1H-Pyrrole-2, 1-cyclohexyl-
• BQTPKSBXMONSJI-UHFFFAOYSA-N
• STK249073
• SBB005910
• TRA0
• A810448
• 1H-Pyrrole 2,5-dione ,1-cyclohexyl
• CS-W017266
• 1-cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione
• EINECS 216-630-6
• 1631-25-0
• F10262
• Q26840843
• 40311-60-2
• UNII-3BD6JKD4Q7
• W-107958
• NSC 524431
• AKOS000249450
• FT-0601514
• CHEMBL4547552
• DTXSID4061834
• N-Cyclohexylmaleimide, 97%
• AM20070460
• SCHEMBL28719
• methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate;N-Cyclohexylmaleimide
• 3BD6JKD4Q7
• AS-14827
• NSC-524431
• A844855
• MFCD00043904
• NS00025320
• SDCCGSBI-0660949.P001
• DTXCID6035239
• DB-043544

• MDL： MFCD00043904
• Inchi： 1S/C10H13NO2/c12-9-6-7-10(13)11(9)8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key： BQTPKSBXMONSJI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1CCCCC1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4
• Molecular Weight: 179.22
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White flakes.
• Density: 1.226
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 132°C/17mmHg(lit.)
• Flash Point: 130.6 °C
• Refractive Index: 1.564
• PSA: 37.38000
• LogP: 1.18200
• Solubility: Not determined

N-Cyclohexylmaleimide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319-H330
• Warning Statement： P260-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Cyclohexylmaleimide

Comprehensive Overview of N-Cyclohexylmaleimide (CAS No. 1631-25-0): Properties, Applications, and Industry Insights

N-Cyclohexylmaleimide (CAS 1631-25-0) is a specialized organic compound belonging to the class of maleimide derivatives, widely recognized for its unique chemical properties and versatility in industrial and research applications. With the growing demand for high-performance polymers and advanced material science solutions, this compound has garnered significant attention in recent years. Its molecular structure, featuring a cyclohexyl group attached to a maleimide ring, enables it to serve as a critical intermediate in synthetic chemistry and polymer modification.

The compound’s thermal stability and reactivity make it a preferred choice for cross-linking agents in polymer chemistry. Researchers and manufacturers often explore N-Cyclohexylmaleimide applications in coatings, adhesives, and composite materials, where enhanced durability and resistance to environmental stressors are required. Recent trends in green chemistry and sustainable materials have further driven interest in optimizing its synthesis to reduce energy consumption and waste generation.

One of the most frequently searched questions related to CAS 1631-25-0 revolves around its solubility and handling precautions. While the compound is generally soluble in common organic solvents like acetone and ethanol, proper storage conditions—such as protection from moisture and extreme temperatures—are essential to maintain its stability. Industry professionals also inquire about alternative maleimide derivatives, comparing their efficacy in specific applications like photoresist materials or bioconjugation techniques.

In the context of material innovation, N-Cyclohexylmaleimide plays a pivotal role in the development of high-temperature-resistant polymers. For instance, its incorporation into epoxy resins improves mechanical strength and thermal performance, addressing key challenges in aerospace and automotive sectors. Discussions on platforms like ResearchGate often highlight its potential in smart materials and self-healing polymers, aligning with the global push for advanced functional materials.

From a commercial perspective, the supply chain for 1631-25-0 remains robust, with manufacturers emphasizing batch consistency and purity standards (typically ≥98%). Analytical techniques such as HPLC and GC-MS are routinely employed to verify quality, ensuring compliance with industry benchmarks. As regulatory frameworks evolve, stakeholders increasingly focus on eco-friendly synthesis routes and lifecycle assessment to align with circular economy principles.

Looking ahead, the intersection of N-Cyclohexylmaleimide research with emerging fields like nanotechnology and 3D printing opens new avenues for innovation. For example, its use in photoinitiator systems for UV-curable inks demonstrates its adaptability to cutting-edge technologies. By addressing common queries—such as "How does N-Cyclohexylmaleimide improve polymer properties?" or "What are the latest advancements in maleimide chemistry?"—this overview bridges scientific rigor with practical relevance, catering to both academia and industry professionals.